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Introduction

Mesaconic acid, also known as methylfumaric acid, is an unsaturated dicarboxylic acid with
the chemical formula CsHeOa4.[1][2] It is a key intermediate in various biological pathways,
including the biosynthesis of vitamin B12 and the microbial degradation of aromatic
compounds.[1][2] First studied by Jacobus H. van 't Hoff in 1874, this organic acid has
garnered significant interest for its potential applications, ranging from its role as a renewable
precursor for commodity chemicals like methacrylic acid to its recently discovered anti-
inflammatory properties.[2][3][4] This guide provides a detailed overview of the structure,
stereoisomerism, physicochemical properties, and relevant experimental protocols for
mesaconic acid.

Molecular Structure

Mesaconic acid is structurally a derivative of fumaric acid with a methyl group substituting a
hydrogen at the 2-position.[5] Its IUPAC name is (2E)-2-Methylbut-2-enedioic acid.[2] The
molecule consists of a four-carbon chain with carboxylic acid groups at both ends and a double
bond between the second and third carbon atoms. A methyl group is attached to the second
carbon. The presence of the carbon-carbon double bond restricts rotation, leading to geometric
iIsomerism.
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Stereoisomerism

The stereoisomerism of mesaconic acid is a critical aspect of its chemistry and biological
activity. It primarily exhibits geometric isomerism due to the restricted rotation around the C=C
double bond.

Geometric Isomerism: E/Z Configuration

Mesaconic acid is the trans or (E)-isomer of 2-methylbut-2-enedioic acid.[1] Its geometric
isomer is citraconic acid, the cis or (Z)-isomer.[6][7]

The E/Z designation is determined by the Cahn-Ingold-Prelog (CIP) priority rules:

At each carbon of the double bond, the priority of the two attached groups is assigned based
on atomic number.

e For mesaconic acid (at C2), the attached groups are -COOH and -CHs. The carbon of the
carboxyl group is bonded to two oxygens (higher priority) compared to the hydrogens on the
methyl group. Thus, -COOH has a higher priority.

e At C3, the attached groups are -COOH and -H. The carboxyl group has a higher priority than
the hydrogen atom.

 Since the two higher-priority groups (-COOH at C2 and -COOH at C3) are on opposite sides
of the double bond, the configuration is designated as E (entgegen, German for "opposite").

[8][°]

In contrast, for citraconic acid, the two higher-priority carboxyl groups are on the same side of
the double bond, leading to the Z configuration (zusammen, German for "together").[7][8][9]

Relationship with Itaconic Acid

Mesaconic acid is also an isomer of itaconic acid (methylenesuccinic acid).[10] While
mesaconic and citraconic acids are geometric isomers differing in the spatial arrangement
around the double bond, itaconic acid is a constitutional isomer where the double bond is
located at the end of the carbon chain (between C1 and an exocyclic methylene group).[10][11]
These three isomers can be interconverted under certain conditions, such as heating.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1676303?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/mesaconic-acid-dic4521.html
https://en.wikipedia.org/wiki/Mesaconic_acid
https://magazin.tu-braunschweig.de/en/pi-post/effective-against-an-overactive-immune-system/
https://magazin.tu-braunschweig.de/en/pi-post/effective-against-an-overactive-immune-system/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/131040
https://pubchem.ncbi.nlm.nih.gov/compound/Mesaconic-acid
https://go.drugbank.com/drugs/DB04734
https://en.wikipedia.org/wiki/Citraconic_acid
https://en.wikipedia.org/wiki/E%E2%80%93Z_notation
https://www.chemguide.co.uk/basicorg/isomerism/ez.html
https://www.researchgate.net/figure/Structures-of-itaconic-mesaconic-and-citraconic-acids-The-isomers-differ-only-by-the_fig1_362075434
https://www.researchgate.net/figure/somerization-of-itaconic-acid-mesaconic-acid-and-citraconic-acid_fig1_371148011
https://www.researchgate.net/figure/somerization-of-itaconic-acid-into-citraconic-and-mesoconic-acid-The-anhydride-is_fig3_396617190
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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